1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]-

• IUPAC Name: 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C20H25BO3/c1-15-7-6-8-16(13-15)14-22-18-11-9-17(10-12-18)21-23-19(2,3)20(4,5)24-21/h6-13H,14H2,1-5H3
• InChI Key: KVUZBADRRFIYRM-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)OCC3=CC=CC(=C3)C
• Molecular Formula: C20H25BO3
• Molecular Weight: 324.2 g/mol
• CAS No.: 1029439-14-2

Description

This compound is used in the synthesis, optical, and electrochemical properties of novel copolymers on the basis of benzothiadiazole and electron-rich arene units. It can also be used as a reagent to borylate arenes and to prepare fluorenylborolane.

Synthesis Analysis

The synthesis of this compound can be achieved from Pinacol and Trimethyl borate.

Molecular Structure Analysis

The molecular structure of this compound is represented by the empirical formula C6H13BO2.

Chemical Reactions Analysis

This compound may be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It can also be used in hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a density of 0.99±0.1 g/cm3 (Predicted), a melting point of 27-31°C (lit.), a boiling point of 130°C/20mmHg (lit.), and a refractive index of 1.49.

Scientific Research Applications

Synthesis and Molecular Structure

• The compound has been synthesized and its molecular structure analyzed through various methods including single-crystal X-ray diffraction and spectroscopy. Studies have shown that dioxaborolane derivatives can have complex molecular structures with potential applications in material science and chemistry (Li & Wang, 2016).

Application in Polymerization and Material Science

• Research has demonstrated the use of dioxaborolane derivatives in the synthesis of polyenes and polyfluorenes, which are crucial for new material development, such as those used in Liquid Crystal Display (LCD) technology. These studies highlight the role of these compounds in producing materials with specific optical and electronic properties, which could be significant for technological advancements (Das et al., 2015).

Chemical Properties and Reactions

• The compound's chemical behavior, such as reactivity and bonding, has been a subject of research. For example, studies on boron-containing stilbene derivatives reveal insights into their chemical properties, potentially guiding the development of new synthetic methods and materials (Nie et al., 2020).

Catalysis and Organic Synthesis

• Dioxaborolane derivatives have been explored as catalysts or intermediates in various organic synthesis reactions. Their role in facilitating certain chemical reactions, such as the Suzuki-Miyaura coupling, highlights their importance in synthetic organic chemistry (Yokozawa et al., 2011).

Safety and Hazards

This compound is moisture sensitive and should be stored away from oxidizing agents. The container should be kept tightly closed and placed in a cool, dry, and well-ventilated condition. Ignition sources should be kept away.

Future Directions

The future directions of this compound could involve its use in the synthesis of novel copolymers based on benzothiadiazole and electron-rich arene units. It could also be used in the borylation of arenes and the preparation of fluorenylborolane.

Mechanism of Action

Mode of Action

It is known that this compound can be used for borylation at the benzylic c-h bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . This suggests that it may interact with its targets through covalent bonding, leading to changes in the targets’ structure and function.

Biochemical Pathways

It is known that this compound can participate in hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts . This suggests that it may affect pathways involving these types of reactions.

Action Environment

The action, efficacy, and stability of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- can be influenced by various environmental factors. For instance, it is known that this compound should be stored under inert gas and should avoid moisture and heat . These conditions suggest that the compound’s stability and reactivity could be affected by the presence of oxygen, moisture, and high temperatures.

Biochemical Analysis

Biochemical Properties

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- plays a significant role in biochemical reactions, particularly in the borylation of alkylbenzenes and hydroboration of alkynes and alkenes . It interacts with enzymes such as palladium and copper catalysts, facilitating the formation of pinacol benzyl boronate and aryl boronates . These interactions are crucial for the synthesis of complex organic molecules and have applications in medicinal chemistry and material science.

Cellular Effects

The effects of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. This compound has been shown to modulate the activity of various signaling molecules, leading to changes in cellular functions such as proliferation, differentiation, and apoptosis . Its impact on gene expression is particularly notable, as it can alter the transcriptional activity of specific genes involved in metabolic pathways and stress responses.

Molecular Mechanism

At the molecular level, 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- exerts its effects through binding interactions with biomolecules. It acts as an enzyme inhibitor or activator, depending on the context of the reaction . The compound’s ability to form stable complexes with enzymes and other proteins is key to its function. These interactions can lead to changes in enzyme activity, substrate specificity, and overall metabolic flux.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- change over time. The compound is relatively stable under standard storage conditions, but it can degrade over extended periods or under specific environmental conditions . Long-term studies have shown that its impact on cellular function can vary, with potential cumulative effects on gene expression and metabolic pathways.

Dosage Effects in Animal Models

The effects of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular functions, while higher doses can lead to significant changes in metabolic activity and potential toxicity . Threshold effects have been observed, indicating that there is a critical concentration above which adverse effects become pronounced.

Metabolic Pathways

1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- is involved in several metabolic pathways. It interacts with enzymes and cofactors that are essential for the synthesis and degradation of various biomolecules . These interactions can influence metabolic flux and alter the levels of key metabolites, impacting overall cellular metabolism.

Transport and Distribution

Within cells and tissues, 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- is transported and distributed through specific transporters and binding proteins . These mechanisms ensure that the compound reaches its target sites, where it can exert its biochemical effects. The localization and accumulation of the compound can vary depending on the cell type and physiological conditions.

Subcellular Localization

The subcellular localization of 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[(3-methylphenyl)methoxy]phenyl]- is critical for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . These localization mechanisms ensure that the compound interacts with the appropriate biomolecules, facilitating its role in biochemical reactions.